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molecular formula C8H11Cl3O2 B8736016 1,1,1-Trichloro-4-methylpent-4-en-2-yl acetate CAS No. 25790-41-4

1,1,1-Trichloro-4-methylpent-4-en-2-yl acetate

Cat. No. B8736016
CAS RN: 25790-41-4
M. Wt: 245.5 g/mol
InChI Key: ZFIHZJPVRVOBFF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04450309

Procedure details

50.0 g. (0.246 moles) of 1,1,1-trichloro-2-hydroxy-4-methyl-4-pentene are admixed with 30.1 g. (0.295 moles) of acetic anhydride, whereupon 3 drops of a concentrated sulfuric acid solution are added to the mixture, which is then stirred for 10 minutes. 1,1,1-trichloro-2-acetoxy-4-methyl-4-pentene is obtained in the reaction which can be detected by t.l.c. measurement (Merck Art. No. 5715 analytical sheet, benzene; Rf for the starting material: 0.34, Rf for the acetylated product: 0.66). The reaction mixture obtained and 123 ml. of a 2 N aqueous sodium hydrogensulfate solution are simultaneously added to a suspension of 32.2 g. (0.492 moles) of zinc powder in 200 ml. of methanol in 10 minutes, under vigorous stirring, while keeping the reaction vessel on a water bath of 10°-15°C. When the addition is complete, the mixture is stirred for another 5 minutes, whereupon the solids are filtered off.
Name
1,1,1-trichloro-2-hydroxy-4-methyl-4-pentene
Quantity
0.246 mol
Type
reactant
Reaction Step One
Name
acetic anhydride
Quantity
0.295 mol
Type
reactant
Reaction Step Two
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two
Name
1,1,1-trichloro-2-acetoxy-4-methyl-4-pentene

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]([Cl:10])([Cl:9])[CH:3]([OH:8])[CH2:4][C:5]([CH3:7])=[CH2:6].[C:11](OC(=O)C)(=[O:13])[CH3:12]>S(=O)(=O)(O)O>[Cl:1][C:2]([Cl:10])([Cl:9])[CH:3]([O:8][C:11](=[O:13])[CH3:12])[CH2:4][C:5]([CH3:7])=[CH2:6]

Inputs

Step One
Name
1,1,1-trichloro-2-hydroxy-4-methyl-4-pentene
Quantity
0.246 mol
Type
reactant
Smiles
ClC(C(CC(=C)C)O)(Cl)Cl
Step Two
Name
acetic anhydride
Quantity
0.295 mol
Type
reactant
Smiles
C(C)(=O)OC(C)=O
Name
sulfuric acid
Quantity
0 (± 1) mol
Type
catalyst
Smiles
S(O)(O)(=O)=O

Conditions

Stirring
Type
CUSTOM
Details
is then stirred for 10 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Details
Reaction Time
 10 min
Name
1,1,1-trichloro-2-acetoxy-4-methyl-4-pentene
Type
product
Smiles
ClC(C(CC(=C)C)OC(C)=O)(Cl)Cl

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.